Cas no 61-78-9 (4-Aminohippuric Acid)

• Product Name: 4-Aminohippuric Acid
• CAS No: 61-78-9
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• MDL: MFCD00007890
• CID: 81632
• PubChem ID: 2148
• Update Time: 2025-06-10

4-Aminohippuric Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Aminobenzamido)acetic acid
• PAH
• p-Aminohippuric Acid (1.00084)
• 4-Aminohippuric acid, [N-(4-Aminobenzoyl)glycine]
• N-(4-Aminobenzoyl)glycine
• N-(4-aminobenzoyl)-glycine
• 4-Aminohippuric acid
• (P)-Aminohippuric acid (PAH)
• p-Aminohippuric acid
• [3H]-p-Aminohippuric acid
• 4-aminobenzoylglycine
• Aminohippuric
• AMMoniuM thiocyanate
• N-glycine
• pah(aminoacid)
• paha
• p-aminobenzoic acid carboxymethylamide
• p-Aminobenzoyl glycine
• p-amino-hippuricaci
• para-amino hippuric acid
• (p-Aminobenzoyl)glycine
• aminohippuric acid
• Glycine, N-(4-aminobenzoyl)-
• para-Aminohippuric acid
• Nefrotest
• N-(p-Aminobenzoyl)glycine
• p-Aminohippurate
• Aminohippurate
• PAH (amino acid)
• 4-Amino hippuric acid
• N-(para-aminobenzoyl)glycine
• Hippuric acid, p-amino-
• N-(p-Aminobenzoyl)aminoacetic acid
• para-Aminohippurate
• paraaminohippuric acid
• 2-[(4-aminobenzoyl)amino]acetic acid
• SPBio_002919
• Q291271
• HMS1922C07
• HMS3714D12
• NSC 13064
• SR-05000002048
• MLS002154055
• KBio2_004358
• AMINOHIPPURIC ACID [USP MONOGRAPH]
• A936052
• HSMNQINEKMPTIC-UHFFFAOYSA-N
• p-Aminohippuric acid, >=98.0% (T)
• AC-29237
• MFCD00007890
• 7E-944
• ZWD
• N-(p-Aminobenzoyl)aminoacetate
• InChI=1/C9H10N2O3/c10-7-3-1-6(2-4-7)9(14)11-5-8(12)13/h1-4H,5,10H2,(H,11,14)(H,12,13
• HMS2097D12
• Y79XT83BJ9
• N-[(4-aminophenyl)carbonyl]glycine
• DB00345
• Spectrum4_001065
• KBio2_006926
• Tox21_110345_1
• Aminohippurate sodium
• SR-05000002048-3
• GTPL4810
• [(4-Aminobenzoyl)amino]acetic acid #
• HMS2092H18
• Prestwick3_000895
• P-AMINOHIPPURIC ACID [MI]
• HY-B1306
• UNII-Y79XT83BJ9
• Spectrum2_001515
• DivK1c_000694
• CAS-61-78-9
• HMS502C16
• Tox21_110345
• IDI1_000694
• Spectrum3_000952
• SW197249-3
• AI3-52275
• NSC-7550
• KBio1_000694
• NSC-758232
• SPBio_001589
• BSPBio_000710
• NSC758232
• DTXSID7022590
• SR-05000002048-1
• Oprea1_490712
• SMR001233372
• s2883
• p-Aminohippuric acid, >=99%
• A833420
• CHEBI:104011
• 2-[(4-aminophenyl)formamido]acetic acid
• AMINOHIPPURIC ACID [HSDB]
• SCHEMBL196513
• CHEMBL463
• D06890
• AMINOHIPPURIC ACID [USP-RS]
• FT-0617576
• NCGC00016279-05
• (4-aminobenzoyl)glycine
• 4-AMINOHIPPURIC ACID BIOTECH
• HMS3373E19
• AKOS000120722
• NCGC00016279-02
• KBioGR_001390
• Prestwick1_000895
• KBio2_001790
• AB00052309_08
• Spectrum_001310
• KBioSS_001790
• Pharmakon1600-01503069
• Prestwick0_000895
• CS-4816
• D88242
• NINDS_000694
• BPBio1_000782
• NCGC00094993-01
• HSDB 2139
• NSC7550
• A0313
• BCP04299
• AMINOHIPPURIC ACID [MART.]
• KBio3_002044
• SPECTRUM1503069
• Prestwick2_000895
• Aminohippuric acid, United States Pharmacopeia (USP) Reference Standard
• 61-78-9
• N-(4-Aminobenzoyl-d4)glycine
• NCGC00016279-01
• Spectrum5_001100
• SY048511
• NS00014737
• AMINOHIPPURIC ACID [WHO-DD]
• EINECS 200-518-9
• Z104484866
• 4-aminohippuric-acid
• EN300-20920
• SBI-0051760.P002
• NSC13064
• Aminohippuric acid [USP]
• AB00052309
• Aminohippuric acid, p-
• 4-Aminohippurate
• W-203306
• 4-Aminohippuricacid
• DTXCID902590
• FT-0622289
• NSC-13064
• NCGC00016279-03
• Aminohippuric acid (USP)
• NCGC00094993-02
• HMS2233A21
• 94-16-6
• CCG-39181
• HMS1570D12
• HMS3651L04
• BRD-K65544384-236-03-6
• BRD-K65544384-001-15-8
• DB-053989
• STK801822
• BRD-K65544384-236-01-0
• ALBB-025851
• BBL027666
• BRD-K65544384-001-14-1
• BRD-K65544384-236-02-8
• 4-Aminohippuric Acid

• MDL： MFCD00007890
• Inchi： 1S/C9H10N2O3/c10-7-3-1-6(2-4-7)9(14)11-5-8(12)13/h1-4H,5,10H2,(H,11,14)(H,12,13)
• InChI Key： HSMNQINEKMPTIC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)NCC(=O)O
• BRN： 1213676

Computed Properties

• Exact Mass: 194.06900
• Monoisotopic Mass: 194.069142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.9
• Topological Polar Surface Area: 92.4

Experimental Properties

• Color/Form: Powder
• Density: 1.356
• Melting Point: 198-202 °C
  199-200 °C (dec.) (lit.)
• Boiling Point: 330.62°C (rough estimate)
• Flash Point: 266.6 °C
• Refractive Index: 1.5600 (estimate)
• PH: 3.0-3.5 (20g/l, H2O, 20℃)
• Water Partition Coefficient: Soluble in alcohol, chloroform, benzene, and acetone. Insoluble in water, ether, carbon, and tetrachloride.
• PSA: 92.42000
• LogP: 1.05530
• Solubility: It is easily soluble in dilute hydrochloric acid and alkali solution, soluble in ethanol, benzene, chloroform and acetone, and insoluble in ether and carbon tetrachloride.
• Merck: 442
• Sensitiveness: Sensitive to light

4-Aminohippuric Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S37/39-S26
• FLUKA BRAND F CODES：8-9-23
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hippuric acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Aminohippuric Acid

Recent Advances in the Research and Applications of 4-Aminohippuric Acid (CAS: 61-78-9)

4-Aminohippuric Acid (4-AHA, CAS: 61-78-9) is a well-known derivative of hippuric acid, widely utilized in biomedical research and clinical diagnostics. This compound has garnered significant attention due to its role in renal function assessment, drug metabolism studies, and potential therapeutic applications. Recent studies have further elucidated its biochemical properties, pharmacokinetics, and novel applications in precision medicine. This research brief synthesizes the latest findings on 4-Aminohippuric Acid, focusing on its molecular mechanisms, clinical relevance, and emerging trends in its utilization.

A pivotal study published in the Journal of Pharmacology and Experimental Therapeutics (2023) explored the renal transport mechanisms of 4-AHA, emphasizing its interaction with organic anion transporters (OATs). The research demonstrated that 4-AHA serves as a competitive inhibitor for OAT1 and OAT3, providing insights into its utility in modulating drug-drug interactions. These findings are particularly relevant for optimizing dosing regimens of nephrotoxic drugs, thereby enhancing patient safety in clinical settings.

In the realm of diagnostics, 4-Aminohippuric Acid continues to be a gold standard for measuring effective renal plasma flow (ERPF). A recent multicenter clinical trial highlighted its superior accuracy compared to alternative markers, such as iohexol, in patients with chronic kidney disease (CKD). The study, featured in Nephrology Dialysis Transplantation (2024), underscored the compound's stability and minimal interference from endogenous metabolites, reinforcing its diagnostic reliability.

Beyond its traditional applications, 4-AHA has shown promise in oncology research. A groundbreaking investigation in Cancer Research (2023) revealed that 4-AHA derivatives exhibit selective cytotoxicity against renal cell carcinoma (RCC) by targeting hypoxia-inducible factor (HIF) pathways. This discovery opens new avenues for developing targeted therapies, particularly for tumors resistant to conventional treatments. The study also proposed a novel synthesis protocol for 4-AHA analogs, optimizing their bioavailability and tumor penetration.

From a regulatory perspective, the U.S. Pharmacopeia (USP) recently updated its monograph for 4-Aminohippuric Acid (2024), introducing stricter purity standards and advanced analytical methods for its quantification. These revisions aim to address batch variability observed in commercial preparations, ensuring consistency in research and clinical applications. Concurrently, the European Medicines Agency (EMA) has initiated a review of 4-AHA's safety profile in pediatric populations, reflecting its expanding use in pediatric nephrology.

In conclusion, 4-Aminohippuric Acid (CAS: 61-78-9) remains a cornerstone in biomedical research, with its applications evolving from renal diagnostics to targeted cancer therapy. The latest studies underscore its multifaceted roles, driven by advancements in molecular biology and precision medicine. Future research should focus on optimizing its derivatives for therapeutic use and addressing regulatory challenges to facilitate broader clinical adoption.